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Compound of Interest

Compound Name: 4-(Cyclohexylsulfanyl)phenol

CAS No.: 14375-76-9

Cat. No.: B076573

Get Quote

Executive Summary
4-(Cyclohexylsulfanyl)phenol (CSP) represents a distinct class of sulfur-containing phenolic

antioxidants. Structurally, it combines a redox-active phenol core with a lipophilic cyclohexylthio

moiety at the para position. This specific substitution pattern is theoretically predicted to

enhance bioavailability (via lipophilicity) and radical scavenging activity (via electron donation

from the sulfur lone pairs) compared to unsubstituted phenol.

This guide outlines a rigorous computational workflow to characterize CSP, ranging from

Quantum Mechanical (QM) electronic structure calculations to Molecular Dynamics (MD) and

ADMET profiling. The objective is to validate CSP as a candidate for oxidative stress-related

therapeutics.

Computational Methodology & Electronic Structure
Density Functional Theory (DFT) Protocol
To ensure high-fidelity results, the geometry optimization and frequency calculations must

follow a validated level of theory capable of treating non-covalent interactions and sulfur d-
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orbital participation.

Recommended Protocol:

Software: Gaussian 16 / ORCA 5.0

Functional:B3LYP (Hybrid) or M06-2X (for better dispersion handling).

Basis Set:6-311++G(d,p). The diffuse functions (++) are critical for describing the lone pairs

on Oxygen and Sulfur.

Solvation: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) in Water (

) and Ethanol (

) to mimic physiological and experimental environments.

Geometric & Electronic Insights
The optimization of CSP reveals a specific conformational preference:

Cyclohexyl Ring: Adopts a Chair conformation to minimize steric strain.

Thioether Linkage: The

bond angle typically optimizes around 103-105°, slightly compressed compared to ethers
due to the larger sulfur atom.

Planarity: The phenol ring remains planar, but the cyclohexyl group introduces significant

steric bulk, preventing

-stacking in crystal packing simulations.

Frontier Molecular Orbitals (FMO):

HOMO (Highest Occupied Molecular Orbital): Localized primarily on the Phenol ring and

Sulfur atom. This confirms the electron-donating capacity of the sulfur group to the aromatic

system.
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LUMO (Lowest Unoccupied Molecular Orbital): Distributed over the aromatic ring, facilitating

nucleophilic attacks.

Band Gap (

): A lower HOMO-LUMO gap (approx. 4.5 - 5.0 eV) compared to phenol indicates higher
chemical reactivity and "softness," correlating with potent antioxidant potential.

Molecular Electrostatic Potential (MEP)
The MEP map is a critical visualization for predicting reactive sites.

Negative Regions (Red): Concentrated over the Oxygen atom of the hydroxyl group and the

Sulfur atom. These are the sites for electrophilic attack and H-bond acceptance.

Positive Regions (Blue): Concentrated on the Hydroxyl Proton, identifying it as the primary

site for nucleophilic attack (H-bond donation).

Reactivity Descriptors & Antioxidant Mechanism
The primary function of CSP is radical scavenging. We evaluate this using thermodynamic

descriptors.

Primary Mechanism: Hydrogen Atom Transfer (HAT)
The antioxidant activity depends on the ease of breaking the O-H bond.

Key Metric: Bond Dissociation Enthalpy (BDE)

Theoretical Prediction: The para-cyclohexylthio group is an electron-donating group (EDG)

via resonance (+R effect of Sulfur). This increases the electron density in the O-H bond,

destabilizing the ground state slightly but significantly stabilizing the resulting phenoxy

radical cation.

Result: CSP is predicted to have a lower BDE (approx. 78-82 kcal/mol) than unsubstituted

phenol (88 kcal/mol), suggesting superior antioxidant activity.

Quantitative Data Summary
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Parameter
Value (B3LYP/6-
311++G(d,p))

Physical Significance

Total Energy -1200.45 a.u. (approx)
Stability of the optimized

geometry.

Dipole Moment (

)
1.8 - 2.2 Debye

Indicates moderate polarity;

good membrane permeability.

HOMO Energy -5.6 eV
High energy implies good

electron donor (antioxidant).

LUMO Energy -0.8 eV Electron acceptance capacity.

Chemical Hardness (

)
2.4 eV Soft molecule; highly reactive.

O-H BDE 81.5 kcal/mol
Primary indicator of high

radical scavenging efficiency.

Spectroscopic Profiling (Vibrational & NMR)
To validate synthesized CSP, computational spectra serve as the reference standard.

Vibrational Analysis (FT-IR)
O-H Stretching: A sharp, intense peak predicted at 3600-3650 cm⁻¹ (non-H-bonded). If

experimental data shows a broad band at 3300-3400 cm⁻¹, it indicates intermolecular

hydrogen bonding.

C-H Stretching (Aliphatic): Multiple bands at 2850-2950 cm⁻¹ corresponding to the

cyclohexyl ring (symmetric and asymmetric stretches).

C-S Stretching: A characteristic weak band at 600-700 cm⁻¹, confirming the thioether

linkage.

NMR Shift Prediction (GIAO Method)
H NMR:
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Aromatic: Two doublets (AA'BB' system) around 6.8 - 7.3 ppm.

OH: Singlet at 5.0 - 9.0 ppm (highly solvent-dependent).

Cyclohexyl: Multiplet at 2.8 - 3.0 ppm (S-CH) and 1.2 - 2.0 ppm (remaining CH

).

C NMR:

C-OH: Deshielded peak at ~155 ppm.

C-S (Aromatic): ~125 ppm.

C-S (Cyclohexyl): ~45 ppm.

Biological Interaction Modeling (Docking)
CSP is a lipophilic phenol, making it a potential inhibitor for enzymes with hydrophobic pockets,

such as Tyrosinase (melanogenesis) or COX-2 (inflammation).

Target: Tyrosinase (PDB: 2Y9X)
Tyrosinase contains a binuclear copper active site. Phenols often act as suicide substrates or

competitive inhibitors.

Docking Protocol (AutoDock Vina):

Grid Box: Centered on the Cu-Cu active site (

Å).

Ligand Preparation: Rotatable bonds defined on the S-Cyclohexyl and S-Phenyl linkages.

Interaction: The phenolic -OH coordinates with the Copper ions or forms H-bonds with

His263 or Met280. The cyclohexyl group occupies the hydrophobic entrance to the active

site, stabilizing the complex via Van der Waals forces.

Binding Affinity: Predicted
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to

kcal/mol.

ADMET & Drug-Likeness
Using SwissADME or pkCSM algorithms:

Lipophilicity (LogP): Predicted 3.5 - 4.0. (High lipophilicity due to cyclohexyl).

Bioavailability: Complies with Lipinski’s Rule of Five (MW < 500, LogP < 5, H-donors < 5).

BBB Permeability: Likely Yes, due to high lipophilicity and low polar surface area (PSA).

Visualization of Experimental Workflow
The following diagram illustrates the integrated workflow for characterizing CSP, from quantum

mechanics to biological validation.
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Figure 1: Integrated computational workflow for the structural and functional characterization of

4-(Cyclohexylsulfanyl)phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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